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Compound of Interest

Compound Name:
2-Amino-3-bromo-5-

methylpyrazine

Cat. No.: B112963 Get Quote

Synthesis of 2-Amino-3-bromo-5-
methylpyrazine: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Amino-3-bromo-5-methylpyrazine
from 5-methylpyrazin-2-amine. The primary method discussed is the direct bromination of the

pyrazine ring, a crucial transformation for creating versatile intermediates in medicinal

chemistry and materials science. This document provides comprehensive experimental

protocols, quantitative data summaries, and visual representations of the synthetic pathway

and workflow.

Overview
2-Amino-3-bromo-5-methylpyrazine is a key building block in organic synthesis, valued for its

application in the development of novel pharmaceuticals and functional materials.[1] Its

structure, featuring a pyrazine core with amino, bromo, and methyl substituents, offers multiple

reactive sites for further chemical modification. The synthesis from the readily available 5-

methylpyrazin-2-amine is a common and efficient route.
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The synthesis proceeds via an electrophilic aromatic substitution, where the pyrazine ring of 5-

methylpyrazin-2-amine is brominated at the 3-position. The amino group at the 2-position is a

strong activating group, directing the incoming electrophile (bromine) to the adjacent ortho

position.
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Start

Dissolve 5-methylpyrazin-2-amine
and pyridine in DCM

Slowly add Bromine

Stir overnight at
room temperature

Aqueous work-up with
water and brine

Dry organic layer over
anhydrous sodium sulfate

Filter to remove drying agent

Concentrate filtrate
under vacuum

Obtain 2-Amino-3-bromo-5-methylpyrazine
(Yellow Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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